Cas no 946234-50-0 (4-(5-methylthiophen-2-yl)sulfonyl-2-phenylmorpholine)

• Product Name: 4-(5-methylthiophen-2-yl)sulfonyl-2-phenylmorpholine
• CAS No: 946234-50-0
• MF: C₁₅H₁₇NO₃S₂
• MW: 323.430381536484
• CID: 5884662
• PubChem ID: 16895267
• Update Time: 2023-11-20

4-(5-methylthiophen-2-yl)sulfonyl-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylthiophen-2-yl)sulfonyl-2-phenylmorpholine
• SR-01000920127-1
• 4-[(5-methylthiophen-2-yl)sulfonyl]-2-phenylmorpholine
• AKOS016392681
• SR-01000920127
• 946234-50-0
• VU0630416-1
• F5028-0045
• 4-((5-methylthiophen-2-yl)sulfonyl)-2-phenylmorpholine
• Morpholine, 4-[(5-methyl-2-thienyl)sulfonyl]-2-phenyl-

• Inchi： 1S/C15H17NO3S2/c1-12-7-8-15(20-12)21(17,18)16-9-10-19-14(11-16)13-5-3-2-4-6-13/h2-8,14H,9-11H2,1H3
• InChI Key： LPHOUOAXRKZBQA-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(C)=CC=2)(=O)=O)CCOC(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 323.06498575g/mol
• Monoisotopic Mass: 323.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 498.0±55.0 °C(Predicted)
• pka: -8.52±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines